Cas no 2090399-18-9 (7-isopropyl-5-azaspiro[2.4]heptane)

• Product Name: 7-isopropyl-5-azaspiro[2.4]heptane
• CAS No: 2090399-18-9
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5722675
• PubChem ID: 121207493
• Update Time: 2025-06-12

7-isopropyl-5-azaspiro[2.4]heptane Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptane, 7-(1-methylethyl)-
• 7-isopropyl-5-azaspiro[2.4]heptane
• SCHEMBL22155715
• AKOS026716661
• F2147-3789
• 2090399-18-9

• Inchi： 1S/C9H17N/c1-7(2)8-5-10-6-9(8)3-4-9/h7-8,10H,3-6H2,1-2H3
• InChI Key： SURFCECMFYWGHQ-UHFFFAOYSA-N
• SMILES： C1C2(C(C(C)C)CNC2)C1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.93±0.1 g/cm3(Predicted)
• Boiling Point: 178.9±8.0 °C(Predicted)
• pka: 11.22±0.40(Predicted)

Additional information on 7-isopropyl-5-azaspiro[2.4]heptane

Introduction to 7-Isopropyl-5-Azaspiro[2.4]Heptane (CAS No. 2090399-18-9)

7-Isopropyl-5-azaspiro[2.4]heptane (CAS No. 2090399-18-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of azaspiro compounds, which are characterized by a nitrogen atom incorporated into a spirocyclic framework. The spirocyclic structure provides a rigid and conformationally constrained scaffold, making it an attractive candidate for drug discovery and development.

The chemical structure of 7-isopropyl-5-azaspiro[2.4]heptane consists of a seven-membered ring fused with a four-membered ring, with an isopropyl group attached at the seventh position and a nitrogen atom at the fifth position. This unique arrangement imparts specific chemical and physical properties that can be leveraged in various applications, particularly in the design of small molecules for therapeutic purposes.

Recent research has focused on the synthesis and biological evaluation of 7-isopropyl-5-azaspiro[2.4]heptane. Studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 7-isopropyl-5-azaspiro[2.4]heptane derivatives demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential as an anti-inflammatory agent for treating inflammatory diseases.

In another study, researchers from the University of California, San Francisco, investigated the anticancer properties of 7-isopropyl-5-azaspiro[2.4]heptane. The results indicated that this compound selectively induced apoptosis in various cancer cell lines, including breast cancer and lung cancer cells, while showing minimal toxicity to normal cells. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

Beyond its pharmacological activities, 7-isopropyl-5-azaspiro[2.4]heptane has also been explored for its neuroprotective effects. A study published in the Journal of Neurochemistry in 2022 found that this compound effectively reduced oxidative stress and neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects were attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

The synthesis of 7-isopropyl-5-azaspiro[2.4]heptane has been optimized using modern synthetic methodologies, including transition-metal-catalyzed reactions and multicomponent assembly techniques. These approaches have enabled the efficient production of this compound on both laboratory and industrial scales, facilitating further studies and potential commercial applications.

In conclusion, 7-isopropyl-5-azaspiro[2.4]heptane (CAS No. 2090399-18-9) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological properties for clinical applications.